Cas no 2248172-93-0 ((2S)-4-(2,5-Difluorophenyl)-2-methylbutanoic acid)

• Product Name: (2S)-4-(2,5-Difluorophenyl)-2-methylbutanoic acid
• CAS No: 2248172-93-0
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 6250725
• PubChem ID: 137938140
• Update Time: 2025-07-18

(2S)-4-(2,5-Difluorophenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6505987
• 2248172-93-0
• (2S)-4-(2,5-Difluorophenyl)-2-methylbutanoic acid

• Inchi： 1S/C11H12F2O2/c1-7(11(14)15)2-3-8-6-9(12)4-5-10(8)13/h4-7H,2-3H2,1H3,(H,14,15)/t7-/m0/s1
• InChI Key： QVTABBZFKLLPBX-ZETCQYMHSA-N
• SMILES： FC1C=CC(=CC=1CC[C@@H](C(=O)O)C)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on (2S)-4-(2,5-Difluorophenyl)-2-methylbutanoic acid

Introduction to (2S)-4-(2,5-Difluorophenyl)-2-methylbutanoic Acid (CAS No. 2248172-93-0)

(2S)-4-(2,5-Difluorophenyl)-2-methylbutanoic acid (CAS No. 2248172-93-0) is a chiral organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 2,5-difluorophenyl group and a chiral center at the 2-position of the butanoic acid moiety. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chiral nature of (2S)-4-(2,5-Difluorophenyl)-2-methylbutanoic acid is crucial for its biological activity and selectivity. Chirality, or the property of a molecule to exist in two non-superimposable mirror-image forms (enantiomers), plays a pivotal role in drug design and development. The S-enantiomer of this compound has been shown to exhibit distinct pharmacological properties compared to its R-enantiomer, making it an essential focus in enantioselective synthesis and biological evaluation.

Recent studies have highlighted the potential of (2S)-4-(2,5-Difluorophenyl)-2-methylbutanoic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has demonstrated that this compound can modulate specific enzymes and receptors involved in neurodegeneration, potentially offering new avenues for the development of neuroprotective agents. For instance, a study published in the Journal of Medicinal Chemistry reported that (2S)-4-(2,5-Difluorophenyl)-2-methylbutanoic acid exhibits potent inhibitory activity against a key enzyme implicated in Alzheimer's disease, suggesting its potential as a lead compound for further drug development.

In addition to its neuroprotective properties, (2S)-4-(2,5-Difluorophenyl)-2-methylbutanoic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target and inhibit cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival. A recent publication in Cancer Research highlighted the efficacy of (2S)-4-(2,5-Difluorophenyl)-2-methylbutanoic acid in inhibiting the growth of breast cancer cells both in vitro and in vivo, making it a promising candidate for further investigation as an anticancer agent.

The synthesis of (2S)-4-(2,5-Difluorophenyl)-2-methylbutanoic acid has been optimized using modern synthetic techniques to ensure high enantioselectivity and yield. Various approaches have been explored, including asymmetric catalysis and chiral resolution methods. One efficient route involves the use of a chiral catalyst to achieve high enantioselectivity during the key step of the synthesis. This approach not only enhances the purity of the final product but also reduces the overall cost and environmental impact of the manufacturing process.

The pharmacokinetic properties of (2S)-4-(2,5-Difluorophenyl)-2-methylbutanoic acid have also been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, toxicology studies have shown that (2S)-4-(2,5-Difluorophenyl)-2-methylbutanoic acid is well-tolerated at therapeutic doses with minimal adverse effects.

In conclusion, (2S)-4-(2,5-Difluorophenyl)-2-methylbutanoic acid (CAS No. 2248172-93-0) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. Ongoing studies are expected to uncover additional applications and optimize its use as a therapeutic agent.